Cas no 1261838-12-3 (2,3'-Dibromo-2'-methylpropiophenone)

• Product Name: 2,3'-Dibromo-2'-methylpropiophenone
• CAS No: 1261838-12-3
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 5009094
• Update Time: 2025-07-16

2,3'-Dibromo-2'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,3'-Dibromo-2'-methylpropiophenone

• Inchi： 1S/C10H10Br2O/c1-6-8(10(13)7(2)11)4-3-5-9(6)12/h3-5,7H,1-2H3
• InChI Key： GKNKVMJHFNZQPJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2,3'-Dibromo-2'-methylpropiophenone

Introduction to 2,3'-Dibromo-2'-methylpropiophenone (CAS No. 1261838-12-3) and Its Emerging Applications in Chemical Biology

2,3'-Dibromo-2'-methylpropiophenone, identified by the chemical identifier CAS No. 1261838-12-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, featuring a brominated aromatic system with a propiophenone moiety, serves as a valuable intermediate in synthetic chemistry and has demonstrated potential in various biochemical applications. The presence of both bromine substituents and a methyl group on the phenyl ring enhances its utility in cross-coupling reactions, making it a promising candidate for the development of novel pharmaceuticals and agrochemicals.

The structural motif of 2,3'-Dibromo-2'-methylpropiophenone is particularly noteworthy for its ability to participate in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl frameworks, which are prevalent in many biologically active molecules. The bromine atoms provide convenient handles for further functionalization, allowing chemists to introduce diverse substituents with high precision. This flexibility has made the compound an indispensable tool in medicinal chemistry, where the scaffold hopping of pharmacophores is often required to optimize drug-like properties.

Recent advancements in synthetic methodologies have further highlighted the significance of 2,3'-Dibromo-2'-methylpropiophenone. For instance, recent studies have demonstrated its utility in the synthesis of complex natural products through iterative cross-coupling strategies. The compound's ability to undergo sequential transformations without significant side reactions has been leveraged to construct intricate molecular architectures. Such developments underscore its importance as a building block in organic synthesis and highlight its potential for applications beyond traditional pharmaceuticals.

In the realm of biochemical research, 2,3'-Dibromo-2'-methylpropiophenone has been explored as a precursor for generating probes that interact with biological targets. The brominated aromatic ring can be readily modified to incorporate photoactivatable or fluorophoric groups, enabling researchers to study protein-protein interactions or cellular processes with high resolution. Additionally, the propiophenone moiety can be converted into other functional groups, such as aldehydes or ketones, which are crucial for covalent labeling strategies. These applications demonstrate the compound's versatility and its potential to contribute to our understanding of biological systems.

The compound's reactivity also extends to polymer chemistry, where it has been employed in the synthesis of functionalized polymers. By incorporating 2,3'-Dibromo-2'-methylpropiophenone into polymer backbones, researchers have created materials with enhanced thermal stability or specific recognition capabilities. Such polymers find applications in areas ranging from drug delivery systems to smart materials, showcasing the broad utility of this chemical entity.

From an industrial perspective, the demand for 2,3'-Dibromo-2'-methylpropiophenone is driven by its role as a key intermediate in large-scale syntheses. Manufacturers have optimized processes for its production to meet the growing needs of academic and industrial researchers. These efforts have resulted in high-purity forms of the compound, ensuring consistent performance in downstream applications. The reliability of supply chains for CAS No. 1261838-12-3 is crucial for maintaining progress in chemical biology and related fields.

The future prospects of 2,3'-Dibromo-2'-methylpropiophenone are bright, with ongoing research exploring new synthetic pathways and applications. Innovations in catalytic systems and green chemistry principles may further enhance its accessibility and sustainability. As our understanding of molecular interactions deepens, compounds like 2,3'-Dibromo-2'-methylpropiophenone will continue to play a pivotal role in advancing chemical biology and related disciplines.